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The Work of Liebig and Wohler

Introduction

In the early 19th century, the field of chemistry was governed by the principle that the elemental
composition of a substance was its defining characteristic. The prevailing belief was that two
substances with the same types and numbers of atoms must be identical. This paradigm was
challenged by the collaborative and at times rivalrous work of two giants of chemistry, Justus
von Liebig and Friedrich Wohler. Their investigations into fulminates and cyanates led to the
groundbreaking discovery of isomerism, the concept that molecules can have the same
chemical formula but different arrangements of atoms, and thus, different properties. This
conceptual breakthrough laid the groundwork for understanding molecular structure and
rearrangement reactions, a cornerstone of modern organic chemistry. This guide delves into
the core of this discovery, which can be considered the intellectual origin of rearrangement
chemistry.

The Core Discovery: Silver Fulminate and Silver
Cyanate

The story begins with two independent lines of research. Justus von Liebig, a German chemist,
was investigating the highly explosive compound silver fulminate.[1][2] Concurrently, Friedrich
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Wohler, another German chemist, was studying the more stable compound, silver cyanate.[1]

[3]

Liebig's work on silver fulminate was fraught with danger due to its explosive nature.[3][4] In
contrast, Wohler's silver cyanate was a stable, non-explosive compound.[3][4] The pivotal
moment came when both chemists determined the elemental composition of their respective
compounds. To their astonishment, the analyses yielded identical results.[1][3][5]

This discovery that two vastly different substances—one explosive, the other stable—
possessed the same elemental formula was a direct challenge to the chemical understanding
of the time.[6] It was this perplexing result that led J6ns Jacob Berzelius to propose the concept
of "isomerism" in 1831, suggesting that the arrangement of atoms within a molecule, not just
their numbers, determines the compound's properties.[1][3][7] The different structures of the
fulminate (CNO~) and cyanate (OCN~™) ions accounted for the dramatic difference in the
properties of their silver salts.[8]

Data Presentation

The elemental analysis of silver fulminate and silver cyanate provided the quantitative evidence
for isomerism. Although the precise analytical data from the 1820s is not readily available in
modern databases, the established identical elemental composition is the crucial takeaway.

Molar Mass ( ] .
Compound Formula Properties Discoverer
g/mol)

White crystalline
solid, highly
) ] explosive when o
Silver Fulminate AgCNO ~149.89 ] Liebig
subjected to
heat, friction, or

shock.[4][6][9]

White crystalline
) solid, stable, not
Silver Cyanate AgOCN ~149.89 ] Wohler
explosive.[3][4]

[6]
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Experimental Protocols

The following are descriptions of the historical methods for preparing silver fulminate and silver
cyanate. These protocols are presented for historical and informational purposes and involve
hazardous materials and reactions.

Preparation of Silver Fulminate (Liebig's work)

The preparation of silver fulminate is notoriously dangerous. The historical method involved the
reaction of silver with nitric acid and ethanol.[9]

Materials:

Silver nitrate (AgNO3)

Concentrated nitric acid (HNOs)

Ethanol (C2HsOH)

Water

Procedure:

» Dissolve silver nitrate in concentrated nitric acid diluted with water.[9]
e Heat this solution.[9]

e Add ethanol to the hot solution. The reaction is highly exothermic and will proceed
vigorously.[9]

» A precipitate of silver fulminate forms.[9]

o Extreme caution must be exercised as even small amounts of silver fulminate are highly
sensitive and can detonate unexpectedly.[9]

Preparation of Silver Cyanate (Wodhler's work)

Wohler's preparation of silver cyanate was a much safer process. One of the methods he used
involved the reaction of silver nitrate with an aqueous solution of potassium cyanate.
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Materials:

 Silver nitrate (AgNO3)

e Potassium cyanate (KOCN)
e Water

Procedure:

Prepare aqueous solutions of silver nitrate and potassium cyanate separately.

Mix the two solutions.

A double displacement reaction occurs, resulting in the precipitation of silver cyanate.
AgNOs(aq) + KOCN(aq) — AgOCN(s) + KNOs(aq)

The silver cyanate precipitate can be collected by filtration.

Mandatory Visualization
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Caption: Logical flow of the discovery of isomerism.
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Caption: Experimental workflows for synthesis.

Wohler's Synthesis of Urea: A Definitive
Rearrangement

The intellectual framework of isomerism, born from the work on silver fulminate and cyanate,
was profoundly reinforced by another of Wohler's experiments in 1828: the synthesis of urea
from ammonium cyanate.[10][11][12] This is often cited as the beginning of modern organic
chemistry and is a clear example of a molecular rearrangement.

Wohler was attempting to prepare ammonium cyanate by mixing silver cyanate with ammonium
chloride.[11][13] Upon heating the resulting solution, he obtained crystalline urea, a well-known
"organic" compound found in urine.

The reaction demonstrated that ammonium cyanate, an "inorganic" compound, rearranges to
form urea, an "organic" compound, without any change in elemental composition. Both
compounds have the molecular formula CHaN20.[10]

NH4OCN (Ammonium cyanate) - (NH2)2CO (Urea)
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This isomerization was a true rearrangement reaction where the atoms within the ammonium
cyanate molecule rearranged to form the more stable structure of urea.[10]
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Caption: Wohler's rearrangement of ammonium cyanate to urea.

Conclusion

While Justus von Liebig did not discover a named rearrangement reaction in the modern
sense, his meticulous and daring work on silver fulminate was a critical component of a larger
scientific revolution. The paradox presented by his findings, when contrasted with Wohler's
work on silver cyanate, shattered the prevailing theory of chemical identity and gave birth to the
concept of isomerism. This laid the essential theoretical foundation for understanding that the
architecture of a molecule is as important as its elemental makeup. Woéhler's subsequent
synthesis of urea provided a definitive and practical example of a molecular rearrangement.
Together, the work of Liebig and Wéhler opened the door to the study of molecular structure
and the intricate dance of atoms in rearrangement reactions, a field that remains central to
chemical research and drug development today.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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